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Compound of Interest

Compound Name: MRZ 2-514

Cat. No.: B15620880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MRZ 2-514 is a notable antagonist of the strychnine-insensitive modulatory site of the N-

methyl-D-aspartate (NMDA) receptor, also known as the glycineB site.[1] As a crucial tool in

neuroscience research, proper preparation of MRZ 2-514 solutions is paramount for obtaining

reliable and reproducible experimental results. These application notes provide a detailed

protocol for the preparation, storage, and handling of MRZ 2-514 stock solutions.

I. Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of MRZ 2-514 is essential

for its correct handling and use in experimental settings.
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Property Value Reference

Molecular Weight 308.09 g/mol N/A

Appearance Solid, Yellow to Orange MedChemExpress

Solubility
Soluble in DMSO (up to 10

mM)
[2]

Storage (Solid) 4°C (protect from light) MedChemExpress

Storage (in DMSO)
-80°C for 6 months; -20°C for 1

month (protect from light)
MedChemExpress

In Vitro Activity (IC50)
72.7 µM against peak AMPA-

induced currents
[2][3][4][5]

Binding Affinity (Ki)
33 µM for the NMDA receptor

(glycineB site)
[1]

II. Experimental Protocols
A. Preparation of a 10 mM MRZ 2-514 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of MRZ 2-514 in dimethyl

sulfoxide (DMSO).

Materials:

MRZ 2-514 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Equilibrate Reagents: Allow the vial of MRZ 2-514 powder and the DMSO to reach room

temperature before opening to prevent condensation.

Weighing the Compound (Optional, if not pre-aliquoted): If working with a larger quantity,

accurately weigh out the desired amount of MRZ 2-514 powder in a fume hood. For ease of

use, many suppliers offer pre-weighed amounts (e.g., 1 mg, 5 mg).

Calculating the Required DMSO Volume: To prepare a 10 mM stock solution, use the

following formula:

Volume of DMSO (L) = Mass of MRZ 2-514 (g) / (Molecular Weight ( g/mol ) × Molar

Concentration (mol/L))

Example for 1 mg of MRZ 2-514:

Mass = 0.001 g

Molecular Weight = 308.09 g/mol

Concentration = 10 mM = 0.010 mol/L

Volume of DMSO (µL) = (0.001 g / (308.09 g/mol × 0.010 mol/L)) × 1,000,000 µL/L ≈ 324.6

µL

Dissolution: a. Add the calculated volume of DMSO directly to the vial containing the MRZ 2-
514 powder. b. Tightly cap the vial and vortex for 10-20 seconds to facilitate dissolution. c.

Visually inspect the solution to ensure all the powder has dissolved. If not, gentle warming in

a 37°C water bath for a few minutes followed by further vortexing can aid dissolution.

Aliquoting and Storage: a. Once fully dissolved, aliquot the 10 mM stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-

thaw cycles which can degrade the compound. b. Clearly label each aliquot with the

compound name, concentration, solvent, and date of preparation. c. For long-term storage

(up to 6 months), store the aliquots at -80°C. For short-term storage (up to 1 month), -20°C is

suitable. Always protect the solutions from light.

B. Preparation of Working Solutions for In Vitro Assays

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15620880?utm_src=pdf-body
https://www.benchchem.com/product/b15620880?utm_src=pdf-body
https://www.benchchem.com/product/b15620880?utm_src=pdf-body
https://www.benchchem.com/product/b15620880?utm_src=pdf-body
https://www.benchchem.com/product/b15620880?utm_src=pdf-body
https://www.benchchem.com/product/b15620880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the dilution of the 10 mM DMSO stock solution to prepare working

solutions for cell-based assays.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept to a minimum,

typically below 0.5%, as higher concentrations can be toxic to cells.

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM MRZ 2-514 stock solution at room

temperature.

Serial Dilution (Recommended): To avoid precipitation of the compound, it is best to perform

serial dilutions in your cell culture medium or assay buffer.

Example Dilution to a Final Concentration of 10 µM: a. Prepare an intermediate dilution by

adding a small volume of the 10 mM stock to your assay buffer. For example, add 1 µL of 10

mM stock to 99 µL of buffer to get a 100 µM intermediate solution. b. Add the intermediate

solution to your final assay volume. For instance, to achieve a final concentration of 10 µM in

1 mL of cell culture, add 100 µL of the 100 µM intermediate solution to 900 µL of cell culture

medium. The final DMSO concentration in this example would be 0.1%.

Fresh Preparation: It is recommended to prepare fresh working solutions for each

experiment, as the compound is more susceptible to degradation when diluted in aqueous

solutions.

III. Visualizations
A. Experimental Workflow for Stock Solution
Preparation
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Stock Solution Preparation

Start: Obtain MRZ 2-514 Powder
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Add DMSO to Powder
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Caption: Workflow for preparing a 10 mM MRZ 2-514 stock solution.
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B. Signaling Pathway Context: NMDA Receptor
Antagonism
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Caption: MRZ 2-514 antagonizes the glycine binding site of the NMDA receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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